Cas no 885519-17-5 (6-Bromo-4-iodo-1H-indole)

6-Bromo-4-iodo-1H-indole is a halogenated indole derivative widely utilized in organic synthesis and pharmaceutical research. Its key advantages include its dual halogen functionality (bromo and iodo groups), which enhances reactivity in cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings. This compound serves as a versatile intermediate for constructing complex heterocyclic frameworks, particularly in the development of bioactive molecules and functional materials. The presence of both electron-withdrawing halogens at the 4- and 6-positions of the indole ring further enables selective functionalization, making it valuable for structure-activity relationship (SAR) studies. Its stability under standard laboratory conditions ensures reliable handling and storage.

6-Bromo-4-iodo-1H-indole structure

Product Name:6-Bromo-4-iodo-1H-indole

CAS No:885519-17-5

MF:C₈H₅BrIN

MW:321.9404733181

MDL:MFCD07781358

CID:840685

PubChem ID:24728108

Update Time:2025-05-27

6-Bromo-4-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-4-iodo-1H-indole
- 1H-Indole, 6-broMo-4-iodo-
- 6-Bromo-4-iodoindole
- 6-Bromo-4-iodo-1H-indole (ACI)
- AS-50247
- C90680
- AKOS016004235
- CS-0131074
- SB15271
- DB-349400
- MFCD07781358
- 4-IODO-6-Bromo-INDOLE
- O11550
- DTXSID90646173
- 885519-17-5
- MDL： MFCD07781358
- Inchi： 1S/C8H5BrIN/c9-5-3-7(10)6-1-2-11-8(6)4-5/h1-4,11H
- InChI Key： FDFVBCXKWVOTHX-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(C=CN2)=C(I)C=1

Computed Properties

Exact Mass: 320.86501g/mol
Monoisotopic Mass: 320.86501g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 15.8Å²

6-Bromo-4-iodo-1H-indole Pricemore >>

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